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Compound of Interest

Compound Name: prosystemin

Cat. No.: B1175159 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the bioactivity of prosystemin and its

processed peptide, systemin, key signaling molecules in plant defense. The information

presented is curated from experimental data to assist researchers in understanding their

distinct and overlapping roles, and to provide detailed methodologies for reproducing key

experiments.

Executive Summary
Systemin, an 18-amino acid polypeptide, is a potent elicitor of plant defense responses,

primarily against herbivorous insects. It is derived from a larger 200-amino acid precursor

protein, prosystemin. While initially considered biologically inactive, recent evidence reveals

that full-length prosystemin, and even fragments of it, possess intrinsic bioactivity, capable of

inducing defense gene expression and offering protection against pests and pathogens. This

guide dissects the comparative performance of these two molecules, presenting quantitative

data, detailed experimental protocols, and signaling pathway diagrams to illuminate their roles

in plant immunity.

Data Presentation: Comparative Bioactivity
The following tables summarize the quantitative data on the bioactivity of prosystemin and

systemin from various experimental studies.
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Bioactive

Molecule
Assay Type Organism

Concentratio

n

Observed

Effect
Reference

Systemin

Proteinase

Inhibitor

Induction

Tomato

(Solanum

lycopersicum)

fmol/plant

Powerful

inducer of

over 15

defensive

genes

[1]

Prosystemin

Proteinase

Inhibitor

Induction

Tomato

(Solanum

lycopersicum)

Molar

equivalent to

Systemin

As active as

systemin in

inducing

proteinase

inhibitors

[2][3]

Prosystemin

Insect

Feeding

Assay

Spodoptera

littoralis
100 pM

Limits larval

development

and survival

[2][3]

Systemin

Insect

Feeding

Assay

Spodoptera

littoralis
100 fM

Strong

reduction in

larval weight

and survival

rates

Prosystemin

(truncated,

ProSys(1-

178))

Insect

Feeding

Assay

Spodoptera

littoralis
Not specified

Increased

resistance in

transgenic

plants

[4][5][6]

Prosystemin

(truncated,

ProSys(1-

178))

Fungal

Infection

Assay

Botrytis

cinerea
Not specified

Increased

resistance in

transgenic

plants

[4][5][6]

Experimental Protocols
Detailed methodologies for key bioassays are provided below to facilitate the replication of

these experiments.
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Spodoptera littoralis (Moth Larvae) Feeding Assay
This protocol is a synthesized methodology based on established research practices for

evaluating the impact of prosystemin and systemin on insect herbivory.

Objective: To assess the anti-herbivore activity of prosystemin and systemin by measuring the

growth and survival rate of Spodoptera littoralis larvae fed on treated tomato leaves.

Materials:

Tomato plants (Solanum lycopersicum), 4-5 weeks old

Spodoptera littoralis larvae (second or third instar)

Prosystemin and systemin solutions at desired concentrations (e.g., 100 pM for

prosystemin, 100 fM for systemin)

Control solution (e.g., sterile water or buffer used for dissolving the peptides)

Petri dishes or multi-well plates

Filter paper

Fine brush for handling larvae

Analytical balance for weighing larvae

Growth chamber with controlled temperature, humidity, and photoperiod (e.g., 25°C, 60-70%

RH, 16:8 h light:dark cycle)

Procedure:

Plant Treatment:

Excise healthy, similar-sized leaves from the tomato plants.

Apply the prosystemin, systemin, or control solutions evenly onto the surface of the

leaves. Ensure complete coverage.
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Allow the leaves to air dry in a sterile environment.

Assay Setup:

Place a moistened filter paper at the bottom of each Petri dish or well to maintain humidity.

Place one treated leaf disc in each container.

Carefully transfer a single S. littoralis larva into each container using a fine brush.

Incubation and Data Collection:

Place the containers in a growth chamber under controlled conditions.

Monitor the larvae daily.

Record larval weight at predetermined time points (e.g., every 2-3 days).

Record larval mortality daily.

Continue the experiment until a significant difference is observed or until the larvae

pupate.

Data Analysis:

Calculate the average larval weight and standard deviation for each treatment group at

each time point.

Calculate the percentage of larval survival for each treatment group.

Use appropriate statistical tests (e.g., ANOVA, t-test) to determine the significance of the

differences between the treatment and control groups.

Botrytis cinerea (Gray Mold) Infection Assay
This protocol is adapted from established methods for assessing fungal pathogenicity on

tomato leaves.[7][8][9][10]
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Objective: To evaluate the antifungal activity of prosystemin and systemin against Botrytis

cinerea on tomato leaves.

Materials:

Tomato plants (Solanum lycopersicum), 4-5 weeks old

Botrytis cinerea spore suspension (e.g., 1 x 10^5 spores/mL in a suitable buffer)

Prosystemin and systemin solutions at desired concentrations

Control solution

Sterile detached leaves or whole plants

Petri dishes or humidity chambers

Micropipette

Calipers or a ruler for measuring lesion size

Growth chamber with high humidity (e.g., >90% RH) and controlled temperature (e.g., 20-

22°C)

Procedure:

Plant Treatment:

Treat detached tomato leaves or whole plants with prosystemin, systemin, or control

solutions. Application can be done by spraying or by applying a small droplet to the

intended inoculation site.

Allow the treatment to be absorbed for a specific period (e.g., 6-24 hours) before

inoculation.

Inoculation:
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On each treated leaf, place a small droplet (e.g., 5-10 µL) of the B. cinerea spore

suspension.

For detached leaf assays, place the leaves in Petri dishes containing a moist filter paper to

maintain humidity.[8]

For whole plant assays, cover the plants with a transparent dome or place them in a high-

humidity chamber.

Incubation and Data Collection:

Incubate the inoculated plants or leaves in a growth chamber under high humidity and

controlled temperature.

Monitor the development of necrotic lesions daily.

Measure the diameter of the lesions at specific time points (e.g., 24, 48, 72 hours post-

inoculation) using calipers or a ruler.[9]

Data Analysis:

Calculate the average lesion size and standard deviation for each treatment group.

Use appropriate statistical tests to compare the lesion sizes between the treatment and

control groups.

Signaling Pathways
The following diagrams illustrate the signaling pathways of systemin and the proposed

pathways for prosystemin.
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Caption: Systemin signaling pathway.
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Caption: Prosystemin processing and signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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